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For researchers, scientists, and drug development professionals, the responsible management
of chemical compounds is paramount to ensuring a safe laboratory environment and
minimizing environmental impact. This document provides essential guidance on the proper
disposal procedures for ML089, a potent and selective phosphomannose isomerase (PMI)
inhibitor.

Essential Safety and Logistical Information

MLO089 is a solid, off-white to light yellow powder. As with any chemical compound, it is crucial
to handle ML089 in accordance with standard laboratory safety protocols. This includes the use
of appropriate personal protective equipment (PPE) such as safety goggles, gloves, and a lab
coat. All handling of the solid compound should be performed in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any dust particles.

Accurate record-keeping of the acquisition, use, and disposal of ML089 is essential for
maintaining a clear audit trail and ensuring regulatory compliance. All waste containing ML089
must be treated as chemical waste and disposed of through an approved hazardous waste
management service.
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Quantitative Data Summary

Based on available information, the following table summarizes key quantitative data for
MLO089. This information is critical for accurate labeling and documentation of waste.

Parameter Value

Chemical Name MLO89

Molecular Formula C13HsFNOS

Molecular Weight 245.27 g/mol

CAS Number 1306638-12-9

Appearance Solid, off-white to light yellow powder

Disposal Protocols

The following step-by-step procedures provide guidance for the proper disposal of ML089 in
various forms. These protocols are based on general best practices for chemical waste
disposal and should be adapted to comply with the specific regulations of your institution and
local authorities.

1. Unused or Expired ML089 (Solid):

o Step 1: Containment: Carefully place the original container with the unused or expired
MLO089 into a larger, sealable, and clearly labeled secondary container.

o Step 2: Labeling: Affix a hazardous waste label to the outer container. The label must include
the chemical name ("ML089"), the CAS number (1306638-12-9), and the approximate
quantity.

o Step 3: Storage: Store the labeled container in a designated hazardous waste accumulation
area, segregated from incompatible materials.

o Step 4: Collection: Arrange for pickup by your institution's authorized hazardous waste
disposal service.
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2. MLO089 Solutions:

o Step 1: Collection: Collect all aqueous and organic solutions containing ML089 in a
designated, leak-proof, and chemically resistant waste container. Do not mix with other
incompatible waste streams.

o Step 2: Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical
names of all components (e.g., "ML089 in Dimethyl Sulfoxide™), and their approximate
concentrations.

o Step 3: Storage: Store the container in a designated hazardous waste accumulation area,
ensuring the lid is securely closed.

o Step 4: Disposal: Arrange for collection by your institution's hazardous waste disposal

service.
3. Contaminated Materials:

o Solid Waste: All disposable materials that have come into contact with ML089, such as
pipette tips, gloves, and weighing papers, must be collected in a designated solid chemical
waste container.

» Liquid Waste from Cleaning: The first rinse of any glassware or equipment that has been in
contact with ML089 should be collected as hazardous liquid waste. Subsequent rinses may
be disposed of according to institutional guidelines.

e Sharps: Any sharps, such as needles or razor blades, contaminated with ML089 must be
disposed of in a designated sharps container for chemical waste.

Logical Workflow for ML089 Disposal

The following diagram illustrates the decision-making process for the proper disposal of ML089
waste.
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Caption: Logical workflow for the segregation and disposal of ML089 waste.

¢ To cite this document: BenchChem. [Proper Disposal of ML089: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615314/docs#proper-disposal-of-ml089-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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